Cas no 852655-81-3 (3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)-)

3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)- structure
852655-81-3 structure
Product Name:3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)-
CAS No:852655-81-3
MF:C13H20N2
MW:204.311303138733
CID:3300390
PubChem ID:2237132
Update Time:2025-04-21

3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)- Chemical and Physical Properties

Names and Identifiers

    • 3-PYRROLIDINEMETHANAMINE, 1-[(1S)-1-PHENYLETHYL]-, (3R)-
    • KNCVIVHOXNPVNM-NWDGAFQWSA-N
    • ((R)-1-((S)-1-Phenylethyl)pyrrolidin-3-yl)methanamine
    • 852655-81-3
    • (3R)-3-aminomethyl-1-((S)-1-phenylethyl)pyrrolidine
    • CS-0058362
    • 1-[(3R)-1-[(1S)-1-phenylethyl]pyrrolidin-3-yl]methanamine
    • SCHEMBL7386739
    • Inchi: 1S/C13H20N2/c1-11(13-5-3-2-4-6-13)15-8-7-12(9-14)10-15/h2-6,11-12H,7-10,14H2,1H3/t11-,12+/m0/s1
    • InChI Key: KNCVIVHOXNPVNM-NWDGAFQWSA-N
    • SMILES: N1([C@H](C2=CC=CC=C2)C)CC[C@H](CN)C1

Computed Properties

  • Exact Mass: 204.162648646Da
  • Monoisotopic Mass: 204.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.3Ų
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